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Compound of Interest

Compound Name: DSPE-PEG-Maleimide

Cat. No.: B13722316 Get Quote

For Researchers, Scientists, and Drug Development Professionals

DSPE-PEG-Maleimide is a critical component in the development of targeted drug delivery

systems, particularly in the creation of liposomal formulations and bioconjugates. Its unique

structure, combining a lipid anchor (DSPE), a hydrophilic spacer (PEG), and a reactive

maleimide group, allows for the attachment of thiol-containing molecules such as peptides and

antibodies to nanoparticle surfaces. While invaluable in research and pharmaceutical

development, proper handling and safety precautions are paramount to ensure the well-being

of laboratory personnel and maintain the integrity of the compound. This guide provides a

comprehensive overview of the safety and handling protocols for DSPE-PEG-Maleimide.

Hazard Identification and Classification
The hazard classification of DSPE-PEG-Maleimide can vary between suppliers. A Safety Data

Sheet (SDS) from one supplier classifies the substance as hazardous, posing the following

risks:

Harmful if swallowed[1]

Causes skin irritation[1]

Causes serious eye irritation[1]

May cause respiratory irritation[1]
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Conversely, other SDSs may not classify the substance as hazardous according to the Globally

Harmonized System (GHS)[2]. Due to these discrepancies, it is crucial for users to always

consult the specific SDS provided by the supplier for the particular product in use.

Quantitative Data Summary
For ease of reference, the following table summarizes key quantitative data for the handling

and storage of DSPE-PEG-Maleimide.

Parameter Value Source(s)

Storage Temperature

-20°C is most commonly

recommended.[1][3][4][5]

Some suppliers suggest -5°C

or +4°C for short-term storage.

[6][7]

[1][3][4][5][6][7]

pH for Maleimide Reactivity

The reaction between the

maleimide group and a thiol

group proceeds efficiently at a

neutral pH range of 6.5-7.5.[4]

[4]

pH Sensitivity

The maleimide group is

susceptible to hydrolysis at

alkaline pH (>7.5), which

results in a non-reactive

maleamic acid.[8]

[8]

Solubility

Soluble in hot water (>10

mg/mL), chloroform, ethanol,

DMSO, DCM, and DMF.[3][4]

[5]

[3][4][5]

Purity

Typically ≥90% or ≥95%,

depending on the supplier.[5]

[6]

[5][6]
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Personal Protective Equipment (PPE) and
Engineering Controls
To minimize exposure and ensure safety, the following PPE and engineering controls should be

utilized when handling DSPE-PEG-Maleimide.

Recommended Personal Protective Equipment:
Gloves: Wear appropriate protective gloves.

Eye/Face Protection: Use safety glasses with side-shields or goggles.

Skin and Body Protection: A lab coat is required.

Respiratory Protection: Not typically required when handled in a well-ventilated area. If dust

is generated, a NIOSH-approved respirator should be used.

Engineering Controls:
Ventilation: Work in a well-ventilated area. For procedures that may generate dust, such as

weighing, a chemical fume hood or a ventilated balance enclosure should be used.[1][9]

Eye Wash Station: An eye wash station should be readily accessible.[9]

Safety Shower: A safety shower should be in close proximity to the handling area.[9]

Experimental Protocols: Safe Handling Procedures
Adherence to standardized procedures is critical for both safety and experimental

reproducibility.

Receiving and Storage:
Upon receipt, inspect the container for any damage.

Store the compound in a tightly sealed container at the recommended temperature, typically

-20°C, and protect it from light.[1][3][4][5][6]

The product should be desiccated to prevent hydrolysis of the maleimide group.[3]
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Weighing and Solution Preparation:
Weighing:

Perform weighing in a chemical fume hood or a ventilated enclosure to avoid inhalation of

any dust particles.[1][9]

Use appropriate anti-static techniques.

Solution Preparation:

Prepare fresh solutions immediately before use to avoid degradation.[3][10]

Avoid frequent freeze-thaw cycles.[3]

When dissolving, add the solvent to the solid DSPE-PEG-Maleimide slowly while mixing.

Gentle warming may be required for some solvents.[5]

For conjugation reactions with thiol-containing molecules, ensure the pH of the buffer is

maintained between 6.5 and 7.5 for optimal reactivity.[4][8]

Disposal:
Dispose of waste material in accordance with local, state, and federal regulations.[1]

Do not allow the product to enter drains.

First-Aid Measures
In the event of accidental exposure, follow these first-aid procedures and seek medical

attention.

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[1][9]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing.[1][9]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.[1][9]
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If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water.[1][2]

Visualizing Safe Handling and Chemical Stability
To further aid in the understanding of handling protocols and the chemical properties of DSPE-
PEG-Maleimide, the following diagrams are provided.
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Caption: A workflow diagram illustrating the key steps for the safe handling of DSPE-PEG-
Maleimide.
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Caption: A diagram showing the chemical reactivity and potential hydrolysis pathway of the

maleimide group.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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